Cas no 2109095-60-3 (N-[1-(2-cyanopyridine-4-carbonyl)-6-(trifluoromethyl)piperidin-3-yl]acetamide)

• Product Name: N-[1-(2-cyanopyridine-4-carbonyl)-6-(trifluoromethyl)piperidin-3-yl]acetamide
• CAS No: 2109095-60-3
• MF: C₁₅H₁₅F₃N₄O₂
• MW: 340.300413370132
• CID: 5938398
• PubChem ID: 128989559
• Update Time: 2025-06-07

N-[1-(2-cyanopyridine-4-carbonyl)-6-(trifluoromethyl)piperidin-3-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• EN300-26600017
• 2109095-60-3
• N-[1-(2-cyanopyridine-4-carbonyl)-6-(trifluoromethyl)piperidin-3-yl]acetamide

• Inchi： 1S/C15H15F3N4O2/c1-9(23)21-11-2-3-13(15(16,17)18)22(8-11)14(24)10-4-5-20-12(6-10)7-19/h4-6,11,13H,2-3,8H2,1H3,(H,21,23)
• InChI Key： BVARQDFNVNWQLU-UHFFFAOYSA-N
• SMILES： FC(C1CCC(CN1C(C1C=CN=C(C#N)C=1)=O)NC(C)=O)(F)F

Computed Properties

• Exact Mass: 340.11471022g/mol
• Monoisotopic Mass: 340.11471022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 86.1Ų

Additional information on N-[1-(2-cyanopyridine-4-carbonyl)-6-(trifluoromethyl)piperidin-3-yl]acetamide

N-[1-(2-cyanopyridine-4-carbonyl)-6-(trifluoromethyl)piperidin-3-yl]acetamide (CAS No. 2109095-60-3): An Overview of a Promising Compound in Medicinal Chemistry

N-[1-(2-cyanopyridine-4-carbonyl)-6-(trifluoromethyl)piperidin-3-yl]acetamide (CAS No. 2109095-60-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to as CAS No. 2109095-60-3, is characterized by its complex molecular structure, which includes a piperidine ring, a trifluoromethyl group, and a cyano group. These functional groups contribute to the compound's high reactivity and specificity, making it an attractive candidate for various biological studies.

The development of N-[1-(2-cyanopyridine-4-carbonyl)-6-(trifluoromethyl)piperidin-3-yl]acetamide has been driven by its potential as a modulator of key biological pathways. Recent research has shown that this compound exhibits potent activity against several disease targets, including enzymes and receptors involved in inflammatory and neurodegenerative disorders. The trifluoromethyl group, in particular, enhances the compound's lipophilicity and metabolic stability, which are crucial for its in vivo efficacy.

In the context of drug discovery, CAS No. 2109095-60-3 has been evaluated for its pharmacological properties using a variety of in vitro and in vivo models. Studies have demonstrated that this compound possesses excellent bioavailability and low toxicity, making it a promising lead for further optimization. Additionally, its ability to cross the blood-brain barrier (BBB) has been highlighted as a significant advantage for treating central nervous system (CNS) disorders.

The synthesis of N-[1-(2-cyanopyridine-4-carbonyl)-6-(trifluoromethyl)piperidin-3-yl]acetamide involves several steps, including the formation of the piperidine ring and the introduction of the trifluoromethyl and cyano groups. Advanced synthetic methods, such as transition metal-catalyzed reactions and microwave-assisted synthesis, have been employed to optimize the yield and purity of the final product. These techniques not only enhance the efficiency of the synthesis but also reduce the environmental impact by minimizing waste generation.

One of the key areas where CAS No. 2109095-60-3 has shown promise is in the treatment of neurodegenerative diseases such as Alzheimer's disease (AD) and Parkinson's disease (PD). Preclinical studies have indicated that this compound can effectively inhibit beta-secretase (BACE1), an enzyme involved in the production of amyloid-beta peptides, which are implicated in AD pathogenesis. Similarly, it has been found to modulate dopamine receptors, which are crucial for motor function and are affected in PD.

Beyond its therapeutic potential, N-[1-(2-cyanopyridine-4-carbonyl)-6-(trifluoromethyl)piperidin-3-yl]acetamide has also been studied for its use as a tool compound in basic research. Its ability to selectively interact with specific protein targets makes it valuable for understanding cellular processes and signaling pathways. For instance, it has been used to investigate the role of certain kinases in cell proliferation and apoptosis.

The safety profile of CAS No. 2109095-60-3 is another critical aspect that has been extensively evaluated. Toxicological studies have shown that this compound exhibits low toxicity across various species, including rodents and non-human primates. These findings support its potential for clinical translation and further development into a viable therapeutic agent.

In conclusion, N-[1-(2-cyanopyridine-4-carbonyl)-6-(trifluoromethyl)piperidin-3-yl]acetamide (CAS No. 2109095-60-3) represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities. Ongoing research continues to explore its full potential as a therapeutic agent for various diseases, particularly those affecting the central nervous system. As more data becomes available from clinical trials, this compound may well become an important tool in the fight against some of the most challenging medical conditions.